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Compound of Interest

Compound Name: Thiamphenicol-d3-1

Cat. No.: B587449 Get Quote

Essential Safety and Handling Guide for
Thiamphenicol-d3-1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Thiamphenicol-d3-1. The following procedures are

based on a comprehensive review of available safety data sheets and are designed to ensure

the safe handling and disposal of this compound.

Hazard Identification and Classification
Thiamphenicol-d3-1 is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with the following hazards.[1][2] It is important to note that while

some safety data sheets for the non-deuterated parent compound, Thiamphenicol, may

indicate it is not a hazardous substance, the deuterated form has been assigned specific

hazard classifications.[3][4][5][6] For maximum safety, it is prudent to handle Thiamphenicol-
d3-1 according to the more stringent classification.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

alt text

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE for the

specific procedures being performed. The following table outlines the recommended PPE for

handling Thiamphenicol-d3-1.[1]
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Body Part Recommended Protection Specification

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield should be worn if there

is a risk of splashing.

Conforming to EN166 (EU) or

ANSI Z87.1 (US).

Skin/Body Laboratory coat. Fully buttoned.

Hands
Chemical-resistant, impervious

gloves.

Nitrile gloves are a suitable

option for incidental contact.

Always inspect gloves for

integrity before use. For

prolonged contact, consult the

glove manufacturer's

resistance data.

Respiratory

A NIOSH-approved respirator

is required if ventilation is

inadequate or if dusts are

generated.

The type of respirator (e.g.,

N95 filtering facepiece, or a

higher level of protection such

as a powered air-purifying

respirator) should be selected

based on a risk assessment of

the potential for airborne

exposure.

Operational Plan: Handling and Storage
General Handling Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder form to avoid dust formation and inhalation.[1][7]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.
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Keep the container tightly closed when not in use.

Storage:

Store in a dry, cool, and well-ventilated place.[4]

Keep containers tightly closed.

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Instructions

If Swallowed

Rinse mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.

If on Skin

Immediately wash with plenty of soap and water.

Remove contaminated clothing and wash it

before reuse. If skin irritation occurs, get

medical advice/attention.

If Inhaled

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

physician if you feel unwell.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Spill Response:

Minor Spills (Solid):

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.
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Wear appropriate PPE as outlined above.

Gently sweep up the spilled solid, avoiding dust generation.

Place the collected material into a suitable, labeled container for disposal.[8][9]

Clean the spill area with a damp cloth or paper towel.

Place all cleanup materials into the disposal container.

Major Spills:

Evacuate the laboratory and alert others.

Prevent entry to the area.

Contact your institution's emergency response team.

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and spill cleanup debris,

must be disposed of as hazardous waste.

Collect all waste in a designated, properly labeled, and sealed container.

Do not dispose of Thiamphenicol-d3-1 or its waste down the drain or in the regular trash.

Arrange for disposal by a licensed hazardous waste disposal company, following all local,

state, and federal regulations.[10]

Experimental Protocol: General Procedure for Weighing
and Solubilizing a Powdered Compound
As no specific experimental protocols for Thiamphenicol-d3-1 were found, a general

procedure for handling a powdered chemical with its hazard profile is provided below.

Preparation:

Don all required PPE (lab coat, gloves, and eye protection).
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Perform the work in a chemical fume hood or a ventilated balance enclosure.

Gather all necessary equipment (spatula, weigh paper/boat, vial, solvent, vortex mixer,

etc.).

Weighing:

Tare the analytical balance with the weigh paper or boat.

Carefully transfer the desired amount of Thiamphenicol-d3-1 powder using a clean

spatula.

Record the exact weight.

Transfer and Solubilization:

Carefully transfer the weighed powder into the appropriate vial.

Add the desired volume of solvent to the vial.

Securely cap the vial.

Mix the contents by vortexing or other appropriate means until the solid is fully dissolved.

Cleanup:

Wipe down the spatula and work surface with a damp cloth.

Dispose of the weigh paper/boat and any other contaminated disposable materials in the

designated hazardous waste container.

Remove and dispose of gloves in the appropriate waste stream.

Wash hands thoroughly.

Visualized Workflows
The following diagrams illustrate key decision-making and procedural workflows for handling

Thiamphenicol-d3-1.
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PPE Selection Workflow for Thiamphenicol-d3-1

Start: Handling
Thiamphenicol-d3-1

Assess Task:
- Weighing powder?
- Preparing solution?

- Potential for dust/aerosol?

Minimum PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

Risk of dust or
aerosol generation?

Add Respiratory Protection:
- N95 Respirator (minimum)

- Or higher based on risk assessment

Yes

Risk of splashing?

No

Add Face Shield

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Thiamphenicol-d3-1.
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Spill Response Workflow for Thiamphenicol-d3-1

Spill Occurs

Assess Spill Size
and Risk

Minor Spill:
- Small, manageable quantity

- No immediate danger

Minor

Major Spill:
- Large quantity

- Risk of exposure

Major

Don Appropriate PPE Alert others
and Evacuate Area

Contact Institutional
Emergency Response

Contain and Clean Up Spill
(avoid raising dust)

Collect Spill Debris into
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste via
Licensed Contractor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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